Cas no 2567489-29-4 (tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate
• CAS No: 2567489-29-4
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 6441334
• PubChem ID: 165679016
• Update Time: 2025-08-04

tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate
• 2567489-29-4
• EN300-26863033

• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-6-5-8(7-12)17(14,15)11-4/h8,11H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： CHTGSRPSHZQZFV-QMMMGPOBSA-N
• SMILES： S([C@@H]1CN(C(=O)OC(C)(C)C)CC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS No. 2567489-29-4)

The compound tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS No. 2567489-29-4) is a chiral sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and tert-butyl protecting group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly focusing on this compound due to its role in modulating biological activity, particularly in enzyme inhibition and receptor binding studies.

One of the most searched questions related to tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate is its synthetic route and applications in drug discovery. Recent trends in AI-driven drug design have highlighted the importance of such sulfonamide-containing scaffolds for targeting protein-protein interactions. The compound's chiral center at the 3-position also makes it a candidate for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

From a molecular perspective, the methylsulfamoyl moiety in tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate contributes to its hydrogen-bonding capacity, a property frequently exploited in fragment-based drug discovery. Analytical techniques like HPLC and LC-MS are commonly used for purity assessment, as evidenced by numerous patent applications referencing CAS No. 2567489-29-4. The carboxylate protection strategy using the tert-butyl group further enhances the compound's stability during multi-step syntheses.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for pyrrolidine-based scaffolds in kinase inhibitor development. Search engine data reveals increasing interest in "sulfonamide prodrug design" and "chiral building blocks for medicinal chemistry" - areas where tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate shows particular promise. Its logP and polar surface area values suggest favorable pharmacokinetic properties, making it relevant to bioavailability optimization studies.

The commercial availability of tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS No. 2567489-29-4) through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Recent publications have explored its use in creating focused libraries for GPCR targets, addressing another frequently searched topic in computational chemistry forums. The compound's compatibility with common coupling reagents also positions it as a versatile intermediate for peptide mimetic development.

Quality control aspects of tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate frequently appear in analytical chemistry discussions, particularly regarding chiral purity maintenance. The pharmaceutical industry's shift toward continuous manufacturing has increased scrutiny on such intermediates' crystallization behavior - a technical consideration reflected in many process chemistry queries related to CAS No. 2567489-29-4. Stability studies under various pH conditions further demonstrate its utility in formulation development.

Emerging applications of this compound include its potential in PROTAC (Proteolysis Targeting Chimera) technology, a cutting-edge area in targeted protein degradation. The methylsulfamoyl group's ability to serve as a linker attachment point aligns with current drug discovery paradigms, explaining the compound's growing presence in scientific literature. This connection to innovative therapeutic modalities makes tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate particularly relevant to researchers exploring next-generation pharmacological approaches.

From a regulatory standpoint, the compound's well-defined characterization (as evidenced by its specific CAS registry number 2567489-29-4) facilitates its use in pre-clinical development. The presence of both hydrogen bond donor and acceptor groups in its structure addresses another frequently searched topic in molecular property optimization. As the pharmaceutical industry continues to emphasize rational drug design, intermediates like tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate gain importance for their balanced physicochemical properties.

Recent advances in cryo-EM and structural biology have created new opportunities for applying such pyrrolidine-based compounds in fragment screening. The precise stereochemistry of tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate makes it particularly valuable for studying enzyme active sites, addressing another common search theme in biochemical research. Its compatibility with automated synthesis platforms also positions it well for combinatorial chemistry applications in drug discovery pipelines.

In summary, tert-butyl (3S)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS No. 2567489-29-4) represents a versatile building block with multiple applications in modern medicinal chemistry. Its structural features respond to current research priorities in targeted drug delivery and selective enzyme inhibition, while its well-characterized properties meet the pharmaceutical industry's need for reliable intermediates. As synthetic methodologies continue to evolve, this compound's role in facilitating complex molecular constructions is likely to expand further.